(7Z)-7-hydroxyimino-5-methylbenzo[d][1]benzazepin-6-one

Specification

• CAS No.: 209984-31-6
• Molecular Formula: C₁₅H₁₂N₂O₂
• Molecular Weight: 252.27
• IUPAC Name: (7Z)-7-hydroxyimino-5-methylbenzo[d][1]benzazepin-6-one
• Standard InChI: InChI=1S/C15H12N2O2/c1-17-13-9-5-4-7-11(13)10-6-2-3-8-12(10)14(16-19)15(17)18/h2-9,19H,1H3/b16-14-
• SMILES: CN1C2=CC=CC=C2C3=CC=CC=C3C(=NO)C1=O

Introduction

Chemical Identity and Structural Characteristics

(7Z)-7-hydroxyimino-5-methylbenzo[d]benzazepin-6-one is an organic compound with the CAS registry number 209984-31-6. This molecule belongs to the dibenzoazepine class, which features a characteristic tricyclic structure consisting of two benzene rings fused to a seven-membered azepine ring. The compound incorporates a hydroxyimino group at the 7-position with a Z (cis) configuration, a methyl group at the 5-position, and a ketone functionality at the 6-position.

The structural complexity of this compound is reflected in its systematic nomenclature. There appears to be some variation in the literature regarding isomer designation, with some sources referring to it as the (7E) isomer and others as the (7Z) isomer, despite sharing the same CAS number. This inconsistency may reflect different interpretations of the stereochemistry around the C=N bond of the hydroxyimino group.

The molecular structure can be represented through various chemical notations:

Chemical Identifiers and Representations

Identifier Type	Value
CAS Number	209984-31-6
Molecular Formula	C₁₅H₁₂N₂O₂
Molecular Weight	252.27 g/mol
IUPAC Name	(7Z)-7-hydroxyimino-5-methylbenzo[d]benzazepin-6-one
Standard InChI	InChI=1S/C15H12N2O2/c1-17-13-9-5-4-7-11(13)10-6-2-3-8-12(10)14(16-19)15(17)18/h2-9,19H,1H3/b16-14-
SMILES	CN1C2=CC=CC=C2C3=CC=CC=C3C(=NO)C1=O
PubChem Compound ID	71750290

This compound features a complex heterocyclic system with multiple functional groups that contribute to its chemical behavior and potential biological activity.

Physicochemical Properties

The physicochemical properties of (7Z)-7-hydroxyimino-5-methylbenzo[d]benzazepin-6-one determine its behavior in various chemical and biological systems. Understanding these properties is essential for researchers working with this compound in laboratory settings or investigating its potential applications.

Key Properties

Property	Value	Source
Molecular Weight	252.27 g/mol
Molecular Formula	C₁₅H₁₂N₂O₂
Boiling Point	Not available in search results	-
Melting Point	Not available in search results	-
Solubility	Not specified in search results	-

The presence of both polar functional groups (hydroxyimino and ketone) and nonpolar aromatic rings suggests that this compound may have moderate solubility in polar organic solvents such as acetone, methanol, or dimethyl sulfoxide (DMSO), while exhibiting limited solubility in water.

Hazard Type	Classification
Skin Irritation	Category 2
Eye Irritation	Category 2A
Specific Target Organ Toxicity (Single Exposure)	Category 3, Respiratory System

These classifications indicate that the compound can cause skin irritation, serious eye irritation, and may irritate the respiratory system upon exposure.

Hazard Statements

The following hazard statements apply to this compound:

Hazard Statement Code	Description
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Precautionary Measures

When handling this compound, researchers should observe the following precautionary measures:

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Wash skin thoroughly after handling.

• Use only outdoors or in a well-ventilated area.

• Wear protective gloves, protective clothing, eye protection, and face protection.

• In case of skin contact, wash with plenty of soap and water.

• If inhaled, remove victim to fresh air and keep at rest in a position comfortable for breathing.

• In case of eye contact, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing.

• If skin irritation occurs, seek medical advice or attention.

• If eye irritation persists, seek medical advice or attention.

• Remove contaminated clothing and wash before reuse.

Chemical Reactivity and Stability

Understanding the reactivity and stability of (7Z)-7-hydroxyimino-5-methylbenzo[d]benzazepin-6-one is crucial for proper handling and storage, as well as for predicting potential chemical transformations it may undergo.

Conditions to Avoid

The primary condition to avoid when handling this compound is dust generation, which may increase the risk of inhalation exposure and respiratory irritation.

Incompatible Materials

This compound should be kept away from strong oxidizing agents, as they may react with the compound and potentially lead to hazardous situations.

Hazardous Decomposition Products

Upon thermal decomposition or combustion, this compound may produce hazardous decomposition products, including carbon oxides (CO, CO₂) and nitrogen oxides (NOₓ). These gases can be toxic and irritating to the respiratory system.

Emergency Response Procedures

In case of accidental release or emergency situations involving this compound, the following measures should be implemented:

Personal Precautions

• Wear appropriate protective equipment.

• Keep unprotected personnel away from the affected area.

• Ensure adequate ventilation.

• Remove all sources of ignition.

• Prevent further leakage or spillage if safe to do so.

Cleanup Methods

• Prevent further leakage or spillage if safe to do so.

• Vacuum, sweep up, or absorb with inert material.

• Place collected material into a suitable disposal container.

• Dispose of according to local regulations.

Firefighting Measures

In case of fire involving this compound, the following specific hazards may arise: carbon oxides and nitrogen oxides. Firefighters should wear NIOSH-approved or equivalent pressure-demand, self-contained breathing apparatus and full protective gear.